1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-3H-pyrazolo[3,4-c]isoquinoline

• Molecular Formula: C26H23N3O3
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-2H-pyrazolo[3,4-c]isoquinoline
• InChI: InChI=1S/C26H23N3O3/c1-30-18-11-7-10-17(13-18)25-20-15-23(32-3)22(31-2)14-19(20)24-21(28-29-26(24)27-25)12-16-8-5-4-6-9-16/h4-11,13-15H,12H2,1-3H3,(H,27,28,29)
• InChI Key: JZPXQCBCBADTRN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NC3=NNC(=C3C4=CC(=C(C=C42)OC)OC)CC5=CC=CC=C5

Description

1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-3H-pyrazolo[3,4-c]isoquinoline is a chemical compound that has been studied extensively in the field of medicinal chemistry. It is a member of the pyrazoloisoquinoline class of compounds, which have shown promise as potential therapeutic agents for a variety of diseases.

Mechanism of Action

The mechanism of action of 1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-3H-pyrazolo[3,4-c]isoquinoline is not fully understood. However, it has been shown to interact with a number of cellular targets, including enzymes and receptors. It is thought to exert its biological effects through modulation of signaling pathways involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-3H-pyrazolo[3,4-c]isoquinoline has a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of 1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-3H-pyrazolo[3,4-c]isoquinoline is its broad range of biological activities, which make it a promising candidate for the development of new therapeutic agents. However, its complex synthesis method and limited availability may make it difficult to use in large-scale experiments. Additionally, its mechanism of action is not fully understood, which may limit its potential for drug development.

Future Directions

There are several areas of future research that could be pursued with 1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-3H-pyrazolo[3,4-c]isoquinoline. One area is the development of new synthetic methods that could improve the yield and purity of the compound. Another area is the investigation of its mechanism of action, which could provide insights into its potential therapeutic applications. Finally, further studies are needed to determine its safety and efficacy in animal and human models.

Synthesis Methods

The synthesis of 1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-3H-pyrazolo[3,4-c]isoquinoline is a complex process that involves multiple steps. The starting materials are benzylamine, 3-methoxybenzaldehyde, and 4-methyl-1,2,3,6-tetrahydropyridine. The reaction proceeds through a series of intermediate steps, including condensation, cyclization, and oxidation. The final product is obtained in moderate yield and high purity.

Scientific Research Applications

1-benzyl-7,8-dimethoxy-5-(3-methoxyphenyl)-3H-pyrazolo[3,4-c]isoquinoline has been studied for its potential as a therapeutic agent for a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have a range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.